Cas no 511240-22-5 (Methyl 3-amino-4-(isopropylamino)benzoate)

• Product Name: Methyl 3-amino-4-(isopropylamino)benzoate
• CAS No: 511240-22-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD01570644
• CID: 934782
• PubChem ID: 2736795
• Update Time: 2025-04-19

Methyl 3-amino-4-(isopropylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(isopropylamino)benzoate
• 3-Amino-4-isopropylamino-benzoic acid methyl ester
• methyl 3-amino-4-(propan-2-ylamino)benzoate
• 3-amino-4-isopropylaminobenzoic acid methyl ester
• SCHEMBL2248053
• J-522131
• Methyl 3-amino-4-[(1-methylethyl)amino]benzoate
• DB-051904
• CS-0206566
• AKOS009158357
• A828450
• methyl 3-amino-4-[(propan-2-yl)amino]benzoate
• BS-28641
• 511240-22-5
• HLELQEAHNDLXDC-UHFFFAOYSA-N
• SB77730
• DTXSID50371611
• MFCD01570644

• MDL： MFCD01570644
• Inchi： 1S/C11H16N2O2/c1-7(2)13-10-5-4-8(6-9(10)12)11(14)15-3/h4-7,13H,12H2,1-3H3
• InChI Key： HLELQEAHNDLXDC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)N)NC(C)C)=O

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Melting Point: 104-106
• PSA: 64.35000
• LogP: 2.52990

Methyl 3-amino-4-(isopropylamino)benzoate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters